Cas no 1361532-90-2 (2,4-Bis(2,3,5-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Bis(2,3,5-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1361532-90-2
• MF: C₁₈H₅Cl₆F₄N
• MW: 523.950612783432
• CID: 4966874
• Update Time: 2025-05-23

2,4-Bis(2,3,5-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(2,3,5-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C18H5Cl6F4N/c19-6-1-8(14(23)11(21)3-6)9-5-13(18(26,27)28)29-17(16(9)25)10-2-7(20)4-12(22)15(10)24/h1-5H
• InChI Key： SFNYDMUMSMSSOF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C(F)(F)F)N=C(C2C=C(C=C(C=2Cl)Cl)Cl)C=1F)Cl)Cl

Computed Properties

• Exact Mass: 522.845978 g/mol
• Monoisotopic Mass: 520.848928 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 12.9
• Molecular Weight: 523.9

Additional information on 2,4-Bis(2,3,5-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine

Introduction to 2,4-Bis(2,3,5-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1361532-90-2)

2,4-Bis(2,3,5-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine, identified by its CAS number 1361532-90-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing ring that imparts unique electronic and steric properties. The presence of multiple fluorine and chlorine substituents enhances its potential as a building block for more complex molecules, particularly in the development of novel therapeutic agents.

The structural motif of 2,4-Bis(2,3,5-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine features a central pyridine ring substituted with two trichlorophenyl groups at the 2 and 4 positions, a fluoro atom at the 3 position, and a trifluoromethyl group at the 6 position. This arrangement creates a highly electron-deficient system, making it an attractive candidate for further functionalization. The electron-withdrawing nature of the fluorine and trifluoromethyl groups, combined with the strong aromaticity of the trichlorophenyl rings, suggests that this compound may exhibit potent interactions with biological targets.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases such as cancer and inflammation. The rigid structure of 2,4-Bis(2,3,5-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine provides a scaffold that can be tailored to fit into specific binding pockets on protein surfaces. This has led to its exploration as a potential lead compound in drug discovery campaigns aimed at disrupting aberrant signaling pathways.

One of the most compelling aspects of this compound is its ability to serve as a versatile intermediate in synthetic chemistry. The combination of chloro and fluoro substituents allows for diverse chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These reactions enable chemists to append additional functional groups or link this core structure to other pharmacophores, thereby generating libraries of derivatives for high-throughput screening.

Recent studies have highlighted the utility of 2,4-Bis(2,3,5-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine in the synthesis of kinase inhibitors. Kinases are enzymes that phosphorylate target proteins and are involved in numerous cellular processes. Dysregulation of kinase activity is associated with several diseases, making them attractive therapeutic targets. The pyridine core is particularly well-suited for kinase inhibition due to its ability to mimic ATP binding pockets. Furthermore, the electron-withdrawing substituents can enhance binding affinity by stabilizing negative charges on transition states during catalysis.

The impact of fluorine atoms on drug design cannot be overstated. Fluorine substitution can significantly influence a molecule's pharmacokinetic properties, including metabolic stability and bioavailability. In particular, C-F bonds are known for their strength and rigidity, which can improve binding interactions with biological targets. The presence of multiple fluorine atoms in 2,4-Bis(2,3,5-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine may contribute to its stability under physiological conditions while maintaining high affinity for biological receptors.

Another area where this compound has shown promise is in the development of fluorescent probes for cellular imaging. The unique electronic environment created by the combination of nitrogen heterocycle and halogen substituents can give rise to distinct absorption and emission properties. Researchers have leveraged these properties to develop probes that can selectively label specific biomolecules or pathways within living cells. Such tools are invaluable for understanding disease mechanisms at the molecular level.

The synthesis of 2,4-Bis(2,3,5-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. While the availability of commercially pure starting materials simplifies initial steps, achieving high yields often requires careful optimization of reaction conditions. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine and chlorine substituents efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during multi-step syntheses.

In conclusion,2,4-Bis(2,3,5-trichlorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1361532-90-2) represents a promising scaffold for pharmaceutical innovation. Its unique structural features make it suitable for applications ranging from kinase inhibition to cellular imaging. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound is likely to remain at the forefront of drug discovery efforts in the coming years.